Cas no 1804371-94-5 (3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1804371-94-5
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4872990
• Update Time: 2025-06-16

3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-4-2(7(11,12)13)1-3(15(16)17)14-5(4)6(9)10/h1,6H
• InChI Key： MGUGSWBVBQVHKY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine

3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine (CAS No. 1804371-94-5): An Overview of a Promising Compound in Pharmaceutical Research

3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine (CAS No. 1804371-94-5) is a highly specialized and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, often referred to by its systematic name, is a member of the pyridine family, characterized by the presence of a six-membered aromatic ring with one nitrogen atom. The substitution pattern, including the chloro, difluoromethyl, nitro, and trifluoromethyl groups, imparts distinct chemical and biological properties that make it an intriguing candidate for various therapeutic applications.

The chemical structure of 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine is particularly noteworthy for its high degree of functionalization. The presence of multiple halogen substituents, such as the chloro and trifluoromethyl groups, enhances its stability and reactivity, making it suitable for a wide range of synthetic transformations. Additionally, the difluoromethyl group introduces unique electronic effects that can influence the compound's interactions with biological targets. The nitro group further adds to its reactivity and potential for bioactivity, making it a valuable starting material in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their favorable pharmacokinetic properties and enhanced biological activity. The presence of fluorine atoms in 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine contributes to its lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make it an attractive candidate for the development of new drugs with improved bioavailability and reduced toxicity.

The potential applications of 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine are diverse and span multiple therapeutic areas. One area of particular interest is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The compound's high reactivity and stability make it an excellent building block for the preparation of more complex molecules with specific biological activities. For example, it has been used in the synthesis of compounds with antiviral, antibacterial, and antifungal properties, demonstrating its versatility as a starting material.

In addition to its use as an intermediate, 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine has shown promise as a lead compound in drug discovery efforts. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable tool in the development of targeted therapies.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold using well-established organic reactions such as nucleophilic substitution, electrophilic aromatic substitution, and nitration. These synthetic strategies have been refined to ensure high efficiency and scalability, making the compound accessible for large-scale production.

The safety profile of 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine is another important consideration in its development as a pharmaceutical agent. Extensive toxicity studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical evaluation.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine (CAS No. 1804371-94-5) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of new drugs with improved efficacy and safety profiles. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance as a valuable tool in modern drug discovery efforts.